Cas no 802870-19-5 (4H-Indol-4-one,1,5,6,7-tetrahydro-2,3-dimethyl-5-[(1-propyn-1-ylamino)methyl]-)

• Product name: 4H-Indol-4-one,1,5,6,7-tetrahydro-2,3-dimethyl-5-[(1-propyn-1-ylamino)methyl]-
• CAS No: 802870-19-5
• MF: C₁₄H₁₈N₂O
• MW: 230.30552
• CID: 713943
• PubChem ID: 45098129

4H-Indol-4-one,1,5,6,7-tetrahydro-2,3-dimethyl-5-[(1-propyn-1-ylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• 4H-Indol-4-one,1,5,6,7-tetrahydro-2,3-dimethyl-5-[(1-propyn-1-ylamino)methyl]-
• Indol-4(5H)-one, 6,7-dihydro-2,3-dimethyl-5-[(1-propynylamino)methyl]- (8CI)
• 2,3-Dimethyl-5-[(1-propyn-1-ylamino)methyl]-1,5,6,7-tetrahydro-4H-indol-4-one
• 802870-19-5
• 2,3-Dimethyl-5-((prop-1-yn-1-ylamino)methyl)-6,7-dihydro-1H-indol-4(5H)-one

• Inchi： InChI=1S/C14H18N2O/c1-4-7-15-8-11-5-6-12-13(14(11)17)9(2)10(3)16-12/h11,15-16H,5-6,8H2,1-3H3
• InChI Key： YCYWZYAZEIWEKZ-UHFFFAOYSA-N
• SMILES： CC#CNCC1CCC2=C(C1=O)C(=C(N2)C)C

Computed Properties

• Exact Mass: 230.142
• Monoisotopic Mass: 230.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.9A^2
• XLogP3: 3.2